Cas no 854181-94-5 (1-(4-Methylphenyl)ethanamine Hydrochloride)

• Product Name: 1-(4-Methylphenyl)ethanamine Hydrochloride
• CAS No: 854181-94-5
• MF: C₉H₁₄ClN
• MW: 171.667161464691
• MDL: MFCD22383689
• CID: 3030657
• PubChem ID: 74764983
• Update Time: 2025-05-21

1-(4-Methylphenyl)ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-1-(4-Methylphenyl)ethylaMine hydrochloride
• 854181-94-5
• MFCD22383689
• N12036
• 1-(4-methylphenyl)ethanamine;hydrochloride
• 1-(4-methylphenyl)ethan-1-amine hydrochloride
• 1-(4-METHYLPHENYL)ETHANAMINE HYDROCHLORIDE
• 1-(4-METHYLPHENYL)ETHANAMINE,HCL
• SB44300
• (1R)-1-(4-methylphenyl)ethanamine;hydrochloride
• CS-0211410
• 1-(4-METHYLPHENYL)ETHANAMINE, HCL
• AKOS032947499
• BS-29594
• 1-(4-Methylphenyl)ethanamine Hydrochloride

• MDL： MFCD22383689
• Inchi： 1S/C9H13N.ClH/c1-7-3-5-9(6-4-7)8(2)10;/h3-6,8H,10H2,1-2H3;1H
• InChI Key： QDWBCLYSNFCQGQ-UHFFFAOYSA-N
• SMILES： Cl.NC(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 171.0814771g/mol
• Monoisotopic Mass: 171.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 92.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

1-(4-Methylphenyl)ethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Methylphenyl)ethanamine Hydrochloride

1-(4-Methylphenyl)ethanamine Hydrochloride: A Comprehensive Overview

The compound CAS No. 854181-94-5, commonly referred to as 1-(4-Methylphenyl)ethanamine Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its chemical behavior and functional attributes.

The molecular structure of 1-(4-Methylphenyl)ethanamine Hydrochloride comprises a hydrochloride salt of 1-(4-methylphenyl)ethanamine, which features a substituted phenyl group attached to an ethanamine backbone. The presence of the methyl substituent at the para position of the phenyl ring introduces steric and electronic effects that influence the compound's reactivity and solubility properties. These characteristics make it a valuable substrate for exploring various chemical transformations and biological interactions.

Recent studies have highlighted the role of CAS No. 854181-94-5 in medicinal chemistry, particularly in the design of bioactive molecules. Researchers have employed advanced techniques such as high-throughput screening and molecular docking to assess its potential as a lead compound for therapeutic agents. For instance, investigations into its ability to modulate enzyme activity or interact with cellular receptors have provided insights into its pharmacological profile.

In terms of synthesis, the preparation of 1-(4-Methylphenyl)ethanamine Hydrochloride typically involves multi-step reactions, including nucleophilic substitutions, reductions, and acid-base neutralizations. The optimization of these processes has been a focus of recent research, with efforts directed toward improving yield, purity, and scalability. Innovations in catalytic systems and green chemistry principles have further enhanced the sustainability of its production methods.

The application of computational tools such as density functional theory (DFT) and molecular dynamics simulations has significantly advanced our understanding of the electronic structure and conformational flexibility of this compound. These studies have revealed key insights into its stability, reactivity, and interaction with biological systems, paving the way for novel applications in drug delivery systems and polymer chemistry.

Moreover, the integration of machine learning algorithms into chemical research has enabled predictive modeling of the physicochemical properties of CAS No. 854181-94-5. Such models have been instrumental in identifying optimal conditions for its synthesis and characterizing its behavior under various environmental conditions.

In conclusion, 1-(4-Methylphenyl)ethanamine Hydrochloride, represented by CAS No. 854181-94-5, stands as a testament to the ongoing progress in chemical innovation. Its versatile properties and emerging applications underscore its importance in both academic research and industrial development. As scientific advancements continue to unfold, this compound is poised to play an increasingly pivotal role in shaping future discoveries across multiple disciplines.